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Cat. No.: B101418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimercury diiodide (Hg₂I₂), also known as mercurous iodide, is a unique inorganic compound

with notable applications in solid-state physics, particularly in the field of acousto-optics. Its

large birefringence, wide optical transparency range, and exceptionally low acoustic shear

wave velocity make it a highly efficient material for acousto-optic devices such as Bragg cells,

modulators, and deflectors. Historically, Hg₂I₂ also saw use in 19th-century medicine, but its

extreme toxicity has since curtailed any pharmaceutical applications, shifting its interest

towards its material science properties and toxicological profile. These notes provide an

overview of the physical and chemical properties of dimercury diiodide, detailed protocols for

its synthesis and single-crystal growth, and its applications in solid-state physics research, with

a particular focus on acousto-optic devices. Safety protocols for handling this hazardous

material are also detailed.

Physical and Chemical Properties of Dimercury
Diiodide
Dimercury diiodide is a dense, dark yellow crystalline solid that is sensitive to light, under

which it can decompose into mercury(II) iodide (HgI₂) and elemental mercury.[1][2] It is crucial

to handle and store the compound in dark conditions.
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General and Structural Properties
The key physical and structural properties of Hg₂I₂ are summarized in the table below. The

crystal structure consists of linear I-Hg-Hg-I molecules, a characteristic feature of mercury(I)

compounds.[2]

Property Value References

Chemical Formula Hg₂I₂ [2][3]

Molar Mass 654.99 g/mol [2][3]

Appearance Dark yellow, opaque crystals [2]

Crystal System Tetragonal [2]

Space Group I4/mmm [2]

Density 7.7 g/cm³ [2]

Melting Point 290 °C (decomposes) [2]

Boiling Point Sublimes at 140 °C [2]

Solubility in Water
Very slightly soluble (Ksp = 5.2

x 10⁻²⁹)
[2]

Hg-Hg Bond Length 272 pm [2]

Hg-I Bond Length 268 pm [2]

Acousto-Optic and Optical Properties
Dimercury diiodide exhibits exceptional acousto-optic properties, making it a material of

significant interest for optical signal processing. A key advantage of Hg₂I₂ and other mercurous

halides is their remarkably slow acoustic wave velocities.[4]
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Property Value Wavelength References

Acoustic Properties

Shear Acoustic

Velocity ([5] direction)
254 m/s - [4]

Acoustic Attenuation 972.4 dB·cm⁻¹·GHz⁻² - [1]

Optical Properties

Optical Transparency

Range
0.45 - 40 µm - [4]

Birefringence (Δn) 1.48 - [4]

Optical Rotatory

Power
232 degrees/mm 0.6328 µm [1]

Refractive Indices

Ordinary Refractive

Index (nₒ)
2.96 0.6328 µm [4]

Extraordinary

Refractive Index (nₑ)
4.44 0.6328 µm [4]

Note: The full photoelastic tensor for Hg₂I₂ is not readily available in the literature. The acousto-

optic figure of merit (M₂) is expected to be very large, comparable to or exceeding that of other

mercurous halides like Hg₂Cl₂ (M₂ ≈ 700 x 10⁻¹⁵ s³/kg relative to fused quartz).[1]

Experimental Protocols
Extreme caution should be exercised when handling dimercury diiodide and its precursors

due to their high toxicity. All procedures must be carried out in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including double gloves (nitrile or neoprene),

a lab coat, and safety goggles.[6][7]

Synthesis of Dimercury Diiodide Powder
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This protocol is adapted from a patented method for synthesizing mercurous iodide with a

stoichiometric ratio of mercury to iodine.[1]

Materials and Equipment:

High-purity elemental mercury (Hg)

High-purity mercury(II) iodide (HgI₂)

Quartz ampoule

Vacuum pump capable of reaching 10⁻² to 10⁻³ Pa

Tube furnace with programmable temperature control

Ampoule sealing torch

Procedure:

Ampoule Preparation: Thoroughly clean a quartz ampoule and dry it completely.

Reactant Loading: In a fume hood, carefully measure and place stoichiometric amounts of

mercury and mercury(II) iodide into the prepared ampoule.

Evacuation and Sealing: Attach the ampoule to a vacuum system and evacuate to a

pressure of 10⁻² to 10⁻³ Pa. While under vacuum, seal the ampoule using a torch.

Reaction: Place the sealed ampoule vertically in a tube furnace.

Heating Profile:

Ramp the furnace temperature to 300-370 °C at a rate of 20-100 °C per hour.

Once the mercury(II) iodide has completely melted, hold the temperature for 1-4 hours to

ensure a complete reaction.

Crystallization and Cooling:
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Cool the furnace at a rate of 200-400 °C per hour to a temperature just below the peritectic

reaction temperature of the Hg-I binary system.

Hold at this crystallization temperature for 2-10 hours.

Finally, cool the furnace to room temperature.

Product Recovery: Carefully break open the ampoule in a fume hood. The product,

dimercury diiodide, will be present as a crystalline solid. There may be excess mercury at

the bottom and some unreacted mercury(II) iodide at the top, which should be physically

separated.

Single Crystal Growth by Physical Vapor Transport
(PVT)
High-quality single crystals of Hg₂I₂ for acousto-optic applications are typically grown by the

physical vapor transport (PVT) method.[8][9] This protocol is a generalized procedure based on

descriptions of PVT growth for mercurous halides.

Materials and Equipment:

High-purity, synthesized Hg₂I₂ powder

Quartz growth ampoule with a conical tip for self-seeding

Two-zone tube furnace with precise temperature control

Vacuum and sealing system

Ampoule lowering mechanism with slow, controllable speed (e.g., 1 mm/day)

Procedure:

Source Material Purification: The synthesized Hg₂I₂ powder should be further purified by

repeated sublimation under vacuum to remove any volatile impurities.

Ampoule Loading and Sealing: Load the purified Hg₂I₂ powder into the growth ampoule.

Evacuate the ampoule to high vacuum and seal it.
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Furnace Setup: Place the sealed ampoule in a vertical two-zone tube furnace. The source

material is located in the hotter, upper zone, and the conical tip where crystal growth will

occur is in the cooler, lower zone.

Temperature Profile:

Heat the upper zone (source) to a temperature slightly above the sublimation temperature

of Hg₂I₂ (e.g., ~150-200 °C).

Heat the lower zone (growth) to a temperature slightly below the sublimation temperature

to create a small supersaturation of the Hg₂I₂ vapor. A precise temperature difference is

critical for controlling the growth rate.

Crystal Growth:

The Hg₂I₂ sublimes in the hot zone, and the vapor is transported to the cooler zone.

Nucleation will occur at the coolest point, which is the conical tip of the ampoule.

Once a seed crystal has formed, the ampoule is slowly lowered (e.g., at a rate of a few

mm per day) through the temperature gradient to promote the growth of a large single

crystal.

Cooling and Recovery: After the growth is complete, the furnace is slowly cooled to room

temperature over several hours to avoid thermal shock to the crystal. The ampoule is then

carefully removed and the crystal is extracted in a fume hood.

Investigation of Pressure-Induced Phase Transition
Dimercury diiodide undergoes a ferroelastic phase transition from a tetragonal to an

orthorhombic structure at approximately 9 kbar at room temperature. This can be investigated

using high-pressure Raman spectroscopy.

Materials and Equipment:

A small, high-quality single crystal of Hg₂I₂

Diamond anvil cell (DAC)
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Pressure-transmitting medium (e.g., a 16:3:1 mixture of methanol:ethanol:water)

Ruby chips for pressure calibration

Raman spectrometer with a microscope for focusing on the sample within the DAC

Laser source for Raman excitation (e.g., 532 nm or 633 nm)

Procedure:

Sample Loading:

Place a small, cleaved single crystal of Hg₂I₂ into the sample chamber of the DAC gasket.

Add a few small ruby chips next to the sample for in-situ pressure measurement.

Fill the sample chamber with the pressure-transmitting medium to ensure hydrostatic

conditions.

Pressure Application: Assemble the DAC and apply pressure incrementally.

Raman Spectroscopy:

At each pressure point, measure the pressure by focusing the laser on a ruby chip and

measuring the fluorescence spectrum.

Acquire the Raman spectrum of the Hg₂I₂ crystal. Pay close attention to the phonon

modes, particularly the transverse acoustic (TA) mode, which is expected to soften

(decrease in frequency) as the phase transition is approached.

Data Analysis:

Plot the frequencies of the Raman-active phonon modes as a function of pressure.

The phase transition is identified by a sharp change or discontinuity in the phonon

frequencies.

Applications in Solid-State Physics
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The primary application of dimercury diiodide in solid-state physics is in the fabrication of

acousto-optic devices.

Acousto-Optic Bragg Cells
Acousto-optic Bragg cells are used for the modulation, deflection, and frequency shifting of

laser beams. The exceptionally low shear acoustic velocity in Hg₂I₂ allows for the fabrication of

Bragg cells with very high resolution and large time-bandwidth products.[1]

Principle of Operation: An RF signal applied to a piezoelectric transducer bonded to the Hg₂I₂

crystal generates an acoustic wave. This creates a moving diffraction grating in the crystal. An

incident laser beam interacting with this grating is diffracted, with the angle of diffraction being

dependent on the RF frequency and the intensity of the diffracted beam proportional to the RF

power.

Relevance to Drug Development Professionals: A
Toxicological Perspective
While dimercury diiodide has no modern therapeutic applications, it was used in the 19th

century as a treatment for conditions like syphilis.[2][10] However, its use was abandoned due

to its severe toxicity. For drug development professionals, Hg₂I₂ serves as a case study in

heavy metal toxicity. Mercury compounds, including Hg₂I₂, exert their toxic effects by binding to

sulfhydryl groups in proteins and enzymes, leading to widespread cellular dysfunction,

oxidative stress, and cell death.[6] Exposure can cause severe neurological damage, kidney

failure, and other systemic effects.[2][6]

Safety and Handling
Dimercury diiodide is extremely toxic and poses a significant health hazard.[6]

Routes of Exposure: Inhalation, ingestion, and skin absorption.

Toxicity: Fatal if swallowed, inhaled, or in contact with skin. May cause damage to organs

through prolonged or repeated exposure.[6]

Personal Protective Equipment (PPE): Must be handled in a chemical fume hood. Wear a lab

coat, chemical-resistant gloves (nitrile or neoprene, preferably double-gloved), and safety
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goggles.[6][7]

Storage: Store in a cool, dry, well-ventilated area, away from light and incompatible

materials. Keep containers tightly closed and clearly labeled.[7]

Spills: In case of a spill, evacuate the area. Do not attempt to clean up unless properly

trained and equipped. Use a mercury spill kit.

Disposal: All waste containing dimercury diiodide must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.[11][12] Do not discharge to the

environment.
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Workflow for Hg2I2 Crystal Production

Powder Synthesis

Purification

Crystal Growth (PVT)

Prepare Quartz Ampoule

Load Hg and HgI2

Evacuate and Seal Ampoule

Heat to 300-370 °C

Hold for Reaction

Controlled Cooling and Crystallization

Extract Hg2I2 Powder

Repeated Sublimation

Synthesized Powder

Load Purified Hg2I2 into Growth Ampoule

Purified Powder

Evacuate and Seal

Establish Temperature Gradient in Furnace

Sublimation of Source Material

Vapor Transport

Nucleation and Crystal Growth

Slow Cooling

Extract Single Crystal

Click to download full resolution via product page

Caption: Workflow for the synthesis and crystal growth of dimercury diiodide.
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Acousto-Optic Modulator (AOM) Fabrication Workflow

Crystal Preparation

Transducer Fabrication & Bonding

Device Assembly and Testing

Select High-Quality Hg2I2 Crystal

Orient Crystal

Cut and Polish to Optical Quality

Bond Transducer to Hg2I2 Crystal

Prepared Crystal

Select Piezoelectric Material (e.g., LiNbO3)

Deposit Electrodes

Mount in Housing

Attach RF Connector

Apply Anti-Reflection Coatings

Characterize Performance (Diffraction Efficiency, Bandwidth)

Click to download full resolution via product page

Caption: General workflow for the fabrication of an acousto-optic modulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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